N'-(2,5-dimethylphenyl)-N,N-dimethylthiourea
Description
“N’-(2,5-dimethylphenyl)-N,N-dimethylthiourea” is a thiourea derivative. Thiourea is an organic compound that is structurally similar to urea, except that the oxygen atom is replaced by a sulfur atom . The “N’-(2,5-dimethylphenyl)” part of the compound indicates that a 2,5-dimethylphenyl group is attached to one of the nitrogen atoms of the thiourea .
Molecular Structure Analysis
The molecular structure of “N’-(2,5-dimethylphenyl)-N,N-dimethylthiourea” would consist of a thiourea core, with a 2,5-dimethylphenyl group attached to one of the nitrogen atoms and two methyl groups attached to the other nitrogen atom .Scientific Research Applications
Synthesis and Chemical Properties
N'-(2,5-dimethylphenyl)-N,N-dimethylthiourea is involved in various chemical synthesis processes. For example, a study by Vaickelionienė et al. (2005) discussed the synthesis of various pyrimidinediones and their thio analogues, which are important in medicinal chemistry, using related β-alanines (Vaickelionienė, Mickevičius, & Mikulskiene, 2005). Additionally, Arjunan et al. (2012) carried out experimental and quantum chemical investigations on compounds structurally similar to N'-(2,5-dimethylphenyl)-N,N-dimethylthiourea, providing insights into their structural and thermodynamical characteristics (Arjunan, Kalaivani, Sakiladevi, Carthigayan, & Mohan, 2012).
Biological Screening and Pharmacological Analysis
In the field of pharmacology, derivatives of N'-(2,5-dimethylphenyl)-N,N-dimethylthiourea have been synthesized and analyzed for their biological activities. A study by Abbasi et al. (2016) synthesized a series of N-(2,3-dimethylphenyl)benzenesulfonamide derivatives and screened them for various biological activities, including antibacterial and antienzymatic activities (Abbasi, Islam, Rehman, Rasool, Rubab, Hussain, Ahmad, Ashraf, Shahid, & Shah, 2016).
Antioxidant and Stress Response in Plants
N'-(2,5-dimethylphenyl)-N,N-dimethylthiourea has been investigated for its role in plant stress response. Yadu et al. (2019) explored how dimethylthiourea mediates physiological and metabolic processes in plants under arsenic stress, highlighting its potential in enhancing plant resistance to environmental stressors (Yadu, Chandrakar, Tamboli, & Keshavkant, 2019).
properties
IUPAC Name |
3-(2,5-dimethylphenyl)-1,1-dimethylthiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2S/c1-8-5-6-9(2)10(7-8)12-11(14)13(3)4/h5-7H,1-4H3,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLEQLRPCCKRYJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=S)N(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>31.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26727446 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N'-(2,5-dimethylphenyl)-N,N-dimethylthiourea | |
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